Research Area
  • GNE-781
    GNE-781
    • Cat. No.:
    • B607696
    • CAS No.:
    • 1936422-33-1
    • Molecular Formula:
    • C27H33F2N7O2
    • Molecular Weight:
    • 525.6048
    Description
    Novel Highly Advanced Potent and Selective Bromodomain Inhibitor of Cyclic Adenosine Monophosphate Response Element Binding Protein, Binding Protein (CBP)
    GNE-781 is a Highly Advanced Potent and Selective Bro...
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  • GNE-783
    GNE-783
    • Cat. No.:
    • B607697
    • CAS No.:
    • Molecular Formula:
    • C22H20N6
    • Molecular Weight:
    • 368.4 g/mol
    Description
    GNE-783 is a selective CHK1 inhibitor.
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  • GNE-886
    GNE-886
    • Cat. No.:
    • B607699
    • CAS No.:
    • Molecular Formula:
    • C28H30N6O3
    • Molecular Weight:
    • 498.6 g/mol
    Description
    GNE-886 is A Potent and Selective Inhibitor of the Cat Eye Syndrome Chromosome Region Candidate 2 Bromodomain (CECR2). GNE-886 was found to have a CECR2 "dot" EC50 of 370 nM. GNE-886 had a wide selectivity over ...
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  • GNE-955
    GNE-955
    • Cat. No.:
    • B607700
    • CAS No.:
    • 1527523-39-2
    • Molecular Formula:
    • C23H25N7O
    • Molecular Weight:
    • 415.501
    Description
    GNE-955 is a Potent Pan-Pim Inhibitor. GNE-955 is potent and has excellent bioavailability in rat.
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  • GNF-5
    GNF-5
    • Cat. No.:
    • B607705
    • CAS No.:
    • 778277-15-9
    • Molecular Formula:
    • C20H17F3N4O3
    • Molecular Weight:
    • 418.4 g/mol
    Description
    a non-receptor tyrosine kinase inhibitor
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  • GNF-5837
    GNF-5837
    • Cat. No.:
    • B607706
    • CAS No.:
    • 1033769-28-6
    • Molecular Formula:
    • C28H21F4N5O2
    • Molecular Weight:
    • 535.5 g/mol
    Description
    Tropomyosin-related kinases (Trks) are receptor tyrosine kinases activated by peptides, including neurotrophins. They have prominent roles in the development of central and peripheral nervous systems, vascular c...
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  • GNF-8625
    GNF-8625
    • Cat. No.:
    • B607711
    • CAS No.:
    • 1196546-33-4
    • Molecular Formula:
    • C31H30FN7O
    • Molecular Weight:
    • 535.63
    Description
    GNE-8525 is a potent and selective pan-TRK inhibitor. GNE-8525 demonstrated potent antiproliferation activity with IC50 = 0.003 μM. In a tumor xenograft model derived from the KM12 cell line, GNE-8525 demonst...
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  • GPP78
    GPP78
    • Cat. No.:
    • B607720
    • CAS No.:
    • 1202580-59-3
    • Molecular Formula:
    • C27H29N5O
    • Molecular Weight:
    • 439.6 g/mol
    Description
    GPP78 is a biphenyl that is substituted by a {8-[4-(pyridin-3-yl)-1H-1,2,3-triazol-1-yl]octanoyl}amino group at position 2. It has a role as an EC 2.4.2.12 (nicotinamide phosphoribosyltransferase) inhibitor and ...
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  • Ask1-IN-1
    Ask1-IN-1
    • Cat. No.:
    • B607739
    • CAS No.:
    • Molecular Formula:
    • C23H21N7O
    • Molecular Weight:
    • 411.5 g/mol
    Description
    GS-444217, also known as ASK1-IN-1, is a potent and selective inhibitor of apoptosis signal-regulating kinase 1 (ASK1).
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  • GS-626510
    GS-626510
    • Cat. No.:
    • B607744
    • CAS No.:
    • Molecular Formula:
    • C25H22N4O
    • Molecular Weight:
    • 394.5 g/mol
    Description
    GS-626510 is a potent BET family bromodomains inhibitor. It acts by targeting BRD2/3/4, and BRDT.
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